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Compound of Interest

Compound Name: 4-Butoxy-3-methoxybenzaldehyde

Cat. No.: B1271677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 4-Butoxy-3-methoxybenzaldehyde, a vanillin derivative, is an aromatic aldehyde

with significant potential across various industrial sectors, including pharmaceuticals, flavors,

and fragrances. Its structural similarity to vanillin, a widely used flavoring agent and chemical

intermediate, suggests a range of applications stemming from its unique physicochemical

properties. This technical guide provides an in-depth overview of the synthesis, potential

industrial applications, and biological significance of 4-Butoxy-3-methoxybenzaldehyde,

tailored for a scientific audience.

Chemical and Physical Properties
4-Butoxy-3-methoxybenzaldehyde is characterized by the presence of a butoxy group at the

C4 position and a methoxy group at the C3 position of the benzaldehyde ring. These functional

groups play a crucial role in determining its reactivity, solubility, and olfactory properties.
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Property Value

Molecular Formula C₁₂H₁₆O₃[1]

Molecular Weight 208.25 g/mol [1]

CAS Number 51301-87-2[1]

Appearance
Not explicitly stated in search results, but likely a

liquid or low-melting solid.

Solubility Expected to be soluble in organic solvents.

Synthesis of 4-Butoxy-3-methoxybenzaldehyde
The primary synthetic route to 4-Butoxy-3-methoxybenzaldehyde is through the Williamson

ether synthesis, a well-established method for forming ethers.[2][3][4][5] This reaction involves

the O-alkylation of vanillin (4-hydroxy-3-methoxybenzaldehyde) with a butyl halide.

Experimental Protocol: Williamson Ether Synthesis of 4-
Butoxy-3-methoxybenzaldehyde
This protocol is a generalized procedure based on the synthesis of similar vanillin ethers and

may require optimization.

Materials:

Vanillin (4-hydroxy-3-methoxybenzaldehyde)

1-Bromobutane (or 1-iodobutane)

Potassium Carbonate (K₂CO₃) or Sodium Hydroxide (NaOH)

Acetone or Dimethylformamide (DMF)

Dichloromethane (for extraction)

Saturated sodium bicarbonate solution
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Brine

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexane and Ethyl Acetate (for chromatography)

Procedure:

In a round-bottom flask, dissolve vanillin (1 equivalent) in acetone or DMF.

Add potassium carbonate (1.5-2 equivalents) to the solution.

Add 1-bromobutane (1.1-1.5 equivalents) to the reaction mixture.

Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography

(TLC).

Once the reaction is complete, cool the mixture to room temperature and filter to remove the

inorganic salts.

Concentrate the filtrate under reduced pressure to remove the solvent.

Dissolve the residue in dichloromethane and wash with saturated sodium bicarbonate

solution and then with brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Concentrate the filtrate to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a hexane-ethyl

acetate gradient to yield pure 4-Butoxy-3-methoxybenzaldehyde.

Quantitative Data (Hypothetical):

Yield: 85-95% (dependent on reaction conditions and purification)

Purity: >98% (as determined by GC-MS and NMR)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1271677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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